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Compound of Interest

Compound Name: C.I. Sulphur Yellow 2

Cat. No.: B074651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Sulphur Light Yellow GC

(C.I. Sulphur Yellow 2) from three leading, albeit anonymized, suppliers: Supplier A, Supplier

B, and Supplier C. The comparison is based on a series of standardized experimental protocols

to evaluate key performance metrics relevant to textile dyeing applications. All quantitative data

is summarized for ease of comparison, and detailed experimental methodologies are provided.

Comparative Performance Data
The following table summarizes the key performance indicators of Sulphur Light Yellow GC

from the three suppliers. The data presented is a synthesis of results from the experimental

protocols detailed in the subsequent section.
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Performance
Metric

Supplier A Supplier B Supplier C
Standard Test
Method

Dye Strength (%) 100.2 99.5 101.5

Internal

Spectrophotomet

ric Method

Moisture Content

(%)
4.8 5.1 4.5 ASTM D2016

Insoluble Matter

(%)
0.3 0.8 0.2

AATCC Test

Method 143

Color Fastness

to Washing

(Color Change)

4-5 4 4-5 ISO 105-C06

Color Fastness

to Washing

(Staining on

Cotton)

4 3-4 4 ISO 105-C06

Color Fastness

to Light (Xenon

Arc)

4 3-4 4 ISO 105-B02

Color Fastness

to Rubbing (Dry)
4-5 4 4-5 ISO 105-X12

Color Fastness

to Rubbing (Wet)
3 2-3 3 ISO 105-X12

Color Fastness

to Perspiration

(Acidic &

Alkaline)

4 4 4-5 ISO 105-E04

Accelerated

Aging (Strength

Loss %)

2.5 4.0 2.2
AATCC Test

Method 26
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Experimental Workflow and Dyeing Process
The following diagrams illustrate the general experimental workflow for the comparative

analysis and the key stages in the sulphur dyeing process.
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To cite this document: BenchChem. [A Comparative Performance Analysis of Sulphur Light
Yellow GC from Different Suppliers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074651#performance-comparison-of-sulphur-light-
yellow-gc-from-different-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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